Cas no 1187168-22-4 (2-(2,5-Dimethoxybenzoyl)-6-methoxypyridine)

• Product Name: 2-(2,5-Dimethoxybenzoyl)-6-methoxypyridine
• CAS No: 1187168-22-4
• MF: C₁₅H₁₅NO₄
• MW: 273.283904314041
• CID: 4684686
• Update Time: 2025-10-31

2-(2,5-Dimethoxybenzoyl)-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-Dimethoxybenzoyl)-6-methoxypyridine
• (2,5-Dimethoxyphenyl)(6-methoxypyridin-2-yl)methanone

• Inchi： 1S/C15H15NO4/c1-18-10-7-8-13(19-2)11(9-10)15(17)12-5-4-6-14(16-12)20-3/h4-9H,1-3H3
• InChI Key： AHVICEDFCBMZOT-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C(C1C=CC=C(N=1)OC)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 323
• Topological Polar Surface Area: 57.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(2,5-Dimethoxybenzoyl)-6-methoxypyridine

Comprehensive Overview of 2-(2,5-Dimethoxybenzoyl)-6-methoxypyridine (CAS No. 1187168-22-4): Properties, Applications, and Research Insights

2-(2,5-Dimethoxybenzoyl)-6-methoxypyridine (CAS No. 1187168-22-4) is a specialized organic compound gaining attention in pharmaceutical and material science research. With its unique molecular structure featuring multiple methoxy groups, this compound exhibits intriguing photophysical properties and potential biological activity. Researchers are increasingly exploring its applications in drug discovery, particularly as a building block for novel therapeutics targeting neurological and inflammatory conditions.

The compound's synthetic versatility makes it valuable for medicinal chemistry applications. Its pyridine core serves as an excellent scaffold for developing small molecule inhibitors, while the dimethoxybenzoyl moiety contributes to enhanced lipophilicity and membrane permeability. Recent studies suggest potential applications in developing central nervous system (CNS) drugs, owing to its ability to cross the blood-brain barrier.

From a material science perspective, 2-(2,5-Dimethoxybenzoyl)-6-methoxypyridine demonstrates interesting fluorescence properties that make it suitable for optical materials development. Researchers are investigating its potential in organic light-emitting diodes (OLEDs) and sensors, particularly for detecting metal ions or small molecules in environmental and biological systems.

The compound's structure-activity relationship (SAR) has become a hot topic in computational chemistry circles. Advanced molecular modeling techniques are being employed to predict its binding affinities with various biological targets. This computational approach accelerates drug discovery processes while reducing laboratory costs, aligning with the growing trend of AI-assisted molecular design in pharmaceutical research.

In green chemistry applications, scientists are exploring eco-friendly synthetic routes for 2-(2,5-Dimethoxybenzoyl)-6-methoxypyridine. Recent breakthroughs in catalytic methods and solvent-free reactions have improved the compound's synthetic accessibility while minimizing environmental impact. These developments address the pharmaceutical industry's growing emphasis on sustainable chemistry practices.

Analytical characterization of CAS No. 1187168-22-4 typically involves advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. These methods ensure the compound's purity and structural integrity, which are critical for research applications. The growing availability of high-throughput screening platforms has further increased demand for well-characterized compounds like this one.

The stability profile of 2-(2,5-Dimethoxybenzoyl)-6-methoxypyridine under various conditions (pH, temperature, light exposure) has become a research focus, particularly for formulation scientists working on drug delivery systems. Understanding its degradation pathways helps optimize storage conditions and develop appropriate stabilization strategies for long-term use.

Emerging applications in chemical biology utilize this compound as a molecular probe to study enzyme mechanisms or protein interactions. Its modifiable functional groups allow for conjugation with fluorescent tags or other reporter molecules, making it valuable for target identification and mechanism of action studies in complex biological systems.

From a commercial perspective, the global market for specialized pharmaceutical intermediates like 2-(2,5-Dimethoxybenzoyl)-6-methoxypyridine is expanding rapidly. The compound's intellectual property landscape shows increasing patent activity, particularly in areas related to neurological disorders and anti-inflammatory therapies, reflecting its potential therapeutic value.

Future research directions for CAS No. 1187168-22-4 likely include deeper exploration of its structure-property relationships, expansion of its synthetic methodology, and investigation of novel biological targets. As the scientific community continues to uncover its potential, this compound may play an increasingly important role in addressing current challenges in precision medicine and advanced materials development.